Cas no 92245-85-7 (N-Phenylindoline-5-sulfonamide)

• Product Name: N-Phenylindoline-5-sulfonamide
• CAS No: 92245-85-7
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• MDL: MFCD10688720
• CID: 4719821
• Update Time: 2025-04-23

N-Phenylindoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-phenylindoline-5-sulfonamide
• N-phenyl-2,3-dihydro-1H-indole-5-sulfonamide
• (indolin-5-ylsulfonyl)phenylamine
• SBB076583
• 1h-indole-5-sulfonamide,2,3-dihydro-n-phenyl-
• 1H-indole-5-sulfonamide, 2,3-dihydro-N-phenyl-
• N-Phenylindoline-5-sulfonamide

• MDL： MFCD10688720
• Inchi： 1S/C14H14N2O2S/c17-19(18,16-12-4-2-1-3-5-12)13-6-7-14-11(10-13)8-9-15-14/h1-7,10,15-16H,8-9H2
• InChI Key： BBVBRPHQRCHBEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 274.078
• Monoisotopic Mass: 274.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-Phenylindoline-5-sulfonamide

N-Phenylindoline-5-sulfonamide: A Comprehensive Overview

N-Phenylindoline-5-sulfonamide, with the CAS registry number 92245-85-7, is a highly specialized compound that has garnered significant attention in the fields of biomedicine and pharmaceutical research. This sulfonamide derivative features an indoline scaffold with a phenyl group attached to the nitrogen atom, making it a unique candidate for various biological applications. Its structural complexity and functional diversity position it as a valuable tool in drug discovery and development.

Over the past decade, sulfonamides have emerged as crucial components in medicinal chemistry due to their versatile pharmacological properties. N-Phenylindoline-5-sulfonamide, in particular, has been explored for its potential as an inhibitor of kinases, enzymes that play pivotal roles in cellular signaling pathways. This makes it a promising lead compound in the quest for targeted therapies against diseases such as cancer and inflammatory disorders.

The indoline moiety, characterized by its bicyclic structure with one nitrogen atom, contributes to the compound's unique pharmacokinetic profile. The phenyl group further enhances the molecule's ability to interact with protein targets, potentially leading to high-affinity binding. This combination of structural features positions N-Phenylindoline-5-sulfonamide as a versatile agent for modulating cellular processes at the molecular level.

Recent studies have highlighted the compound's potential in inhibiting specific kinases involved in tumor growth and metastasis. For instance, research published in 2023 demonstrated that N-Phenylindoline-5-sulfonamide exhibits potent activity against c-Abl, a tyrosine kinase implicated in leukemia and other cancers. This discovery underscores the compound's potential as a therapeutic agent for hematological malignancies.

Moreover, the sulfonamide group is known to enhance solubility and stability of drug candidates, which are critical attributes for their bioavailability. The indoline ring system, on the other hand, provides a rigid framework that facilitates target engagement while minimizing off-target effects. These properties make N-Phenylindoline-5-sulfonamide an attractive candidate for further optimization in drug development pipelines.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-Phenylindoline-5-sulfonamide and its derivatives. For example, a study published in 2023 described a novel one-pot multicomponent reaction approach that achieves high yields of the compound with excellent purity. Such methods are essential for scaling up production to meet preclinical and clinical trial demands.

Preclinical studies have demonstrated the compound's efficacy in various animal models of disease, including cancer and inflammation. For instance, research conducted in 2023 revealed that N-Phenylindoline-5-sulfonamide significantly reduces tumor growth in mouse models without inducing substantial toxicity. These findings suggest that the compound may offer a favorable therapeutic window for oncological applications.

Furthermore, the compound's selectivity profile has been extensively characterized using advanced biophysical techniques such as X-ray crystallography and surface plasmon resonance. These studies have provided valuable insights into the molecular mechanisms underlying its interactions with target proteins, paving the way for rational drug design efforts.

In conclusion, N-Phenylindoline-5-sulfonamide stands out as a remarkable compound in the realm of biomedicine and pharmaceutical research. Its unique structure, coupled with its potent biological activity, positions it as a promising lead candidate for the development of next-generation therapies. As research continues to unravel its full potential, N-Phenylindoline-5-sulfonamide is poised to make significant contributions to the field of drug discovery.